Cas no 922736-77-4 (Benzene, 1,4-bis(ethoxydimethylsilyl)-2,5-diethynyl-)

• Product Name: Benzene, 1,4-bis(ethoxydimethylsilyl)-2,5-diethynyl-
• CAS No: 922736-77-4
• MF: C₁₈H₂₆O₂Si₂
• MW: 330.568847179413
• CID: 739193
• PubChem ID: 71446120
• Update Time: 2025-04-19

Benzene, 1,4-bis(ethoxydimethylsilyl)-2,5-diethynyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-bis(ethoxydimethylsilyl)-2,5-diethynyl-
• ethoxy-[4-[ethoxy(dimethyl)silyl]-2,5-diethynylphenyl]-dimethylsilane
• 922736-77-4
• DTXSID30854619
• (2,5-Diethynyl-1,4-phenylene)bis[ethoxy(dimethyl)silane]

• Inchi： 1S/C18H26O2Si2/c1-9-15-13-18(22(7,8)20-12-4)16(10-2)14-17(15)21(5,6)19-11-3/h1-2,13-14H,11-12H2,3-8H3
• InChI Key： BZRTXRRTZRWAKO-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C=C(C#C)C(=CC=1C#C)[Si](C)(C)OCC)OCC

Computed Properties

• Exact Mass: 330.14713314g/mol
• Monoisotopic Mass: 330.14713314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų